Cas no 1083246-05-2 (4-Hydroxy-6-methylpyridine-2-carbaldehyde)

• Product Name: 4-Hydroxy-6-methylpyridine-2-carbaldehyde
• CAS No: 1083246-05-2
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 4907118
• Update Time: 2025-05-21

4-Hydroxy-6-methylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-methylpicolinaldehyde
• AB78936
• 4-HYDROXY-6-METHYLPYRIDINE-2-CARBALDEHYDE
• 4-Hydroxy-6-methylpyridine-2-carbaldehyde

• Inchi： 1S/C7H7NO2/c1-5-2-7(10)3-6(4-9)8-5/h2-4H,1H3,(H,8,10)
• InChI Key： YAAVWZDOZOPSFC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=O)NC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2

Additional information on 4-Hydroxy-6-methylpyridine-2-carbaldehyde

4-Hydroxy-6-Methylpyridine-2-Carbaldehyde: A Comprehensive Overview

4-Hydroxy-6-Methylpyridine-2-Carbaldehyde (CAS No. 1083246-05-2) is a fascinating compound with a unique structure and diverse applications in various fields of chemistry and biology. This compound, also referred to as 4-hydroxy-6-methylpyridine-2-carbaldehyde, has garnered significant attention due to its potential in medicinal chemistry, materials science, and catalysis. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its applications.

The molecular structure of 4-hydroxy-6-methylpyridine-2-carbaldehyde is characterized by a pyridine ring with hydroxyl (-OH), methyl (-CH₃), and aldehyde (-CHO) substituents at positions 4, 6, and 2, respectively. This arrangement imparts the compound with unique electronic and steric properties, making it an interesting candidate for various chemical transformations. The presence of the aldehyde group at position 2 introduces reactivity that can be exploited in organic synthesis, while the hydroxyl and methyl groups at positions 4 and 6 contribute to the compound's solubility and stability.

Recent studies have highlighted the potential of 4-hydroxy-6-methylpyridine-2-carbaldehyde as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in the construction of heterocyclic compounds with anti-inflammatory and anticancer properties. The compound's ability to undergo condensation reactions with amines or ketones has been leveraged to develop novel drug candidates that target specific biological pathways.

In terms of synthesis, 4-hydroxy-6-methylpyridine-2-carbaldehyde can be prepared via several routes. One common method involves the oxidation of the corresponding alcohols or aldehydes using oxidizing agents like KMnO₄ or CrO₃ under specific conditions. Another approach utilizes coupling reactions, where the aldehyde group is introduced through a palladium-catalyzed cross-coupling process. These methods not only ensure high yields but also provide flexibility in modifying the substituents on the pyridine ring.

The biological activity of 4-hydroxy-6-methylpyridine-2-carbaldehyde has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an antioxidant and anti-inflammatory agent due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown promise in modulating cellular signaling pathways involved in cancer progression, making it a valuable lead compound for anticancer drug development.

One of the most exciting developments involving 4-hydroxy-6-methylpyridine-2-carbaldehyde is its application in catalysis. Researchers have found that this compound can act as a ligand in transition metal catalysts, enhancing their activity and selectivity in various organic reactions. For example, it has been used to catalyze asymmetric hydrogenation reactions, which are crucial for the production of chiral pharmaceuticals.

Moreover, 4-hydroxy-6-methylpyridine-2-carbaldehyde has been explored for its role in materials science. Its ability to form coordination polymers with metal ions has led to the development of novel porous materials with applications in gas storage and separation. These materials exhibit high surface areas and tunable pore sizes, making them ideal for use in industrial processes.

In conclusion, 4-hydroxy-6-methylpyridine-2-carbaldehyde (CAS No. 1083246-05-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its reactivity and biological activity, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.